Cas no 1472735-04-8 (Butanamide, N-[(3-aminocyclobutyl)methyl]-)
Butanamide, N-[(3-aminocyclobutyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Butanamide, N-[(3-aminocyclobutyl)methyl]-
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- Inchi: 1S/C9H18N2O/c1-2-3-9(12)11-6-7-4-8(10)5-7/h7-8H,2-6,10H2,1H3,(H,11,12)
- InChI Key: KWUYWIQXBSSXPL-UHFFFAOYSA-N
- SMILES: C(NCC1CC(N)C1)(=O)CCC
Butanamide, N-[(3-aminocyclobutyl)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-766723-0.05g |
N-[(3-aminocyclobutyl)methyl]butanamide |
1472735-04-8 | 95.0% | 0.05g |
$707.0 | 2025-03-21 | |
| Enamine | EN300-766723-0.1g |
N-[(3-aminocyclobutyl)methyl]butanamide |
1472735-04-8 | 95.0% | 0.1g |
$741.0 | 2025-03-21 | |
| Enamine | EN300-766723-0.25g |
N-[(3-aminocyclobutyl)methyl]butanamide |
1472735-04-8 | 95.0% | 0.25g |
$774.0 | 2025-03-21 | |
| Enamine | EN300-766723-0.5g |
N-[(3-aminocyclobutyl)methyl]butanamide |
1472735-04-8 | 95.0% | 0.5g |
$809.0 | 2025-03-21 | |
| Enamine | EN300-766723-1.0g |
N-[(3-aminocyclobutyl)methyl]butanamide |
1472735-04-8 | 95.0% | 1.0g |
$842.0 | 2025-03-21 | |
| Enamine | EN300-766723-2.5g |
N-[(3-aminocyclobutyl)methyl]butanamide |
1472735-04-8 | 95.0% | 2.5g |
$1650.0 | 2025-03-21 | |
| Enamine | EN300-766723-5.0g |
N-[(3-aminocyclobutyl)methyl]butanamide |
1472735-04-8 | 95.0% | 5.0g |
$2443.0 | 2025-03-21 | |
| Enamine | EN300-766723-10.0g |
N-[(3-aminocyclobutyl)methyl]butanamide |
1472735-04-8 | 95.0% | 10.0g |
$3622.0 | 2025-03-21 |
Butanamide, N-[(3-aminocyclobutyl)methyl]- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on Butanamide, N-[(3-aminocyclobutyl)methyl]-
Comprehensive Overview of Butanamide, N-[(3-aminocyclobutyl)methyl]- (CAS No. 1472735-04-8)
Butanamide, N-[(3-aminocyclobutyl)methyl]- (CAS No. 1472735-04-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its cyclobutyl and amide functional groups, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, especially in the context of targeting specific enzymes or receptors.
The molecular structure of Butanamide, N-[(3-aminocyclobutyl)methyl]- features a cyclobutane ring, which is known for its conformational rigidity. This rigidity can be advantageous in drug design, as it may enhance binding affinity to biological targets. The presence of the amide group further contributes to its versatility, allowing it to participate in hydrogen bonding interactions—a critical factor in molecular recognition processes. These properties make it a valuable candidate for developing small-molecule inhibitors or modulators in therapeutic applications.
In recent years, the demand for custom synthetic intermediates like Butanamide, N-[(3-aminocyclobutyl)methyl]- has surged, driven by advancements in high-throughput screening and fragment-based drug design. Pharmaceutical companies and academic institutions are increasingly seeking such compounds to accelerate their drug discovery pipelines. Additionally, the rise of AI-driven molecular modeling has further highlighted the importance of structurally diverse compounds, as they provide a rich library for virtual screening and de novo drug design.
Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The 3-aminocyclobutyl moiety is structurally similar to motifs found in several CNS-active drugs, suggesting possible applications in treating neurological disorders. Researchers are investigating its pharmacokinetic properties, such as blood-brain barrier permeability and metabolic stability, to assess its suitability for CNS-targeted therapies.
From a synthetic chemistry perspective, Butanamide, N-[(3-aminocyclobutyl)methyl]- presents interesting challenges and opportunities. Its preparation often involves multi-step organic synthesis, including cyclobutane ring formation and selective amidation reactions. Optimizing these synthetic routes is a key focus for chemists, as it can improve yield and purity—critical factors for industrial-scale production. The compound's stability under various conditions is also being studied to ensure its suitability for long-term storage and handling.
Environmental and regulatory considerations are equally important when working with Butanamide, N-[(3-aminocyclobutyl)methyl]-. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure safety in laboratory settings. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) when handling this compound. Its biodegradability and environmental impact are also subjects of ongoing study, particularly in the context of green chemistry initiatives.
The growing interest in Butanamide, N-[(3-aminocyclobutyl)methyl]- is reflected in the increasing number of scientific publications and patents referencing this compound. Its potential applications span a wide range of therapeutic areas, including oncology, infectious diseases, and metabolic disorders. As the field of precision medicine continues to evolve, compounds like this are likely to play an increasingly important role in the development of targeted therapies.
In summary, Butanamide, N-[(3-aminocyclobutyl)methyl]- (CAS No. 1472735-04-8) represents a promising scaffold in modern drug discovery. Its unique structural features, combined with its potential therapeutic applications, make it a compound of significant interest to researchers worldwide. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is poised to contribute to the next generation of innovative pharmaceuticals.
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